![molecular formula C15H15BrFNO3 B2885865 5-Bromo-N-[2-(2-fluorophenyl)-2-methoxypropyl]furan-2-carboxamide CAS No. 1797184-02-1](/img/structure/B2885865.png)
5-Bromo-N-[2-(2-fluorophenyl)-2-methoxypropyl]furan-2-carboxamide
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Overview
Description
“5-Bromo-N-[2-(2-fluorophenyl)-2-methoxypropyl]furan-2-carboxamide” is an organic compound . It belongs to the class of organic compounds known as 2-furanilides, which are aromatic heterocyclic compounds containing a furan ring that is substituted at the 2-position with an anilide .
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various methods such as NMR, MS, FT-IR, and single crystal X-ray diffraction . The molecular formula of this compound is C15H15BrFNO3 .Scientific Research Applications
Antiprotozoal Agents
A study focused on the synthesis of novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, demonstrating strong DNA affinities and significant in vitro and in vivo activity against T. b. rhodesiense and P. falciparum, suggesting potential applications in antiprotozoal therapies (Ismail et al., 2004).
Anti-Bacterial Activities
Research on the synthesis of N-(4-bromophenyl)furan-2-carboxamide derivatives showcased in vitro anti-bacterial activities against drug-resistant bacteria, highlighting the therapeutic potential of furan derivatives in combating antimicrobial resistance (Siddiqa et al., 2022).
Radiotracer for CB1 Cannabinoid Receptors
A study on the synthesis of N‐(piperidin‐1‐yl)‐5‐(4‐methoxyphenyl)‐1‐(2‐chlorophenyl)‐4‐[18F]fluoro‐1H‐pyrazole-3‐carboxamide indicated its utility as a PET radiotracer for studying CB1 cannabinoid receptors, suggesting applications in neurological research and diagnostics (Katoch-Rouse & Horti, 2003).
Enzyme-Catalyzed Oxidation
A publication described the enzyme-catalyzed oxidation of 5-hydroxymethylfurfural to furan-2,5-dicarboxylic acid (FDCA), a biobased platform chemical for polymer production. This illustrates the role of furan derivatives in sustainable chemistry and materials science (Dijkman, Groothuis, & Fraaije, 2014).
Controlled Synthesis of Furan Carboxylic Acids
Another study developed a one-pot enzyme cascade for the controlled synthesis of furan carboxylic acids from 5-hydroxymethylfurfural via H2O2 internal recycling. This research underlines the importance of furan derivatives in developing eco-friendly synthesis methods for fine chemicals (Jia, Zong, Zheng, & Li, 2019).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been known to target a variety of enzymes and receptors, influencing their function and leading to various biological effects .
Mode of Action
It’s likely that the compound interacts with its targets through a combination of covalent and non-covalent interactions, leading to changes in the target’s function .
Biochemical Pathways
Based on the structure of the compound, it’s likely that it could be involved in various biochemical reactions, potentially influencing a range of cellular processes .
Pharmacokinetics
Similar compounds are typically absorbed in the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted in the urine .
Result of Action
Based on the structure and potential targets of the compound, it’s likely that it could influence a range of cellular processes, potentially leading to various biological effects .
Action Environment
Factors such as ph, temperature, and the presence of other compounds could potentially influence the action of this compound .
properties
IUPAC Name |
5-bromo-N-[2-(2-fluorophenyl)-2-methoxypropyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15BrFNO3/c1-15(20-2,10-5-3-4-6-11(10)17)9-18-14(19)12-7-8-13(16)21-12/h3-8H,9H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRCGZTMUPSLXOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C1=CC=C(O1)Br)(C2=CC=CC=C2F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15BrFNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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